![molecular formula C12H18ClN3 B2618377 N,N-Dimethyl-6-phenyl-1,4,5,6-tetrahydropyrimidin-2-amine;hydrochloride CAS No. 2375260-42-5](/img/structure/B2618377.png)
N,N-Dimethyl-6-phenyl-1,4,5,6-tetrahydropyrimidin-2-amine;hydrochloride
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Overview
Description
“N,N-Dimethyl-6-phenyl-1,4,5,6-tetrahydropyrimidin-2-amine;hydrochloride” is a chemical compound with the CAS Number: 2375260-42-5 . It has a molecular weight of 239.75 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H17N3.ClH/c1-15(2)12-13-9-8-11(14-12)10-6-4-3-5-7-10;/h3-7,11H,8-9H2,1-2H3,(H,13,14);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 239.75 . It is stored at room temperature . More specific physical and chemical properties such as density, boiling point, and melting point are not available in the search results.Scientific Research Applications
Synthesis and Pharmacological Screening
A study by Kumar et al. (2017) detailed the synthesis of 4,6-substituted di-(phenyl) pyrimidin-2-amines, which included compounds similar to N,N-Dimethyl-6-phenyl-1,4,5,6-tetrahydropyrimidin-2-amine;hydrochloride. These compounds were synthesized by reacting chalcone derivatives with guanidine hydrochloride and screened for anti-inflammatory activities, with some showing significant results (Kumar, Drabu, & Shalini, 2017).
Anticancer Activity
Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated their anticancer activities on the MCF-7 human breast adenocarcinoma cell line. The study highlighted the potential of these compounds, including derivatives of this compound, as potent inhibitors with significant inhibitory activities (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).
Prodrug Carrier Application
Zhu et al. (2001) explored the use of oxidized cellulose as a macromolecular prodrug carrier, which involved reactions with compounds like phenylpropanolamine hydrochloride, akin to this compound. This study provided insights into creating macromolecular prodrug delivery systems using such amines (Zhu, Kumar, & Banker, 2001).
Antimicrobial Activity
Mittal et al. (2011) synthesized and evaluated the antimicrobial activities of substituted tricyclic compounds, including structures similar to this compound. The synthesized compounds showed significant anti-bacterial and anti-fungal activities, indicating the potential for developing new antimicrobial agents (Mittal, Sarode, & Vidyasagar, 2011).
Safety and Hazards
properties
IUPAC Name |
N,N-dimethyl-6-phenyl-1,4,5,6-tetrahydropyrimidin-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3.ClH/c1-15(2)12-13-9-8-11(14-12)10-6-4-3-5-7-10;/h3-7,11H,8-9H2,1-2H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVIYSVBSQAEBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NCCC(N1)C2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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